N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C20H14N6O2S2/c1-11-9-17(27)24-20(21-11)26-16(10-13(25-26)14-7-4-8-29-14)23-18(28)19-22-12-5-2-3-6-15(12)30-19/h2-10H,1H3,(H,23,28)(H,21,24,27)
• InChI Key: WNPNPRHFLCXKIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CS3)NC(=O)C4=NC5=CC=CC=C5S4
• Molecular Formula: C20H14N6O2S2
• Molecular Weight: 434.5 g/mol

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C20H14N6O2S2 and its molecular weight is 434.49. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• A study by Palkar et al. (2017) demonstrates the synthesis of compounds related to N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)benzo[d]thiazole-2-carboxamide, showing promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).
• Research by Landage et al. (2019) also indicates the synthesis of similar compounds with significant antibacterial properties (Landage et al., 2019).

Anticancer Activity

• A study by Gomha et al. (2016) highlights the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety, showing significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha et al., 2016).
• Verma and Verma (2022) conducted a study on pyrimidine derivatives clubbed with thiazolidinone, showing notable anticancer activity against HeLa cervical cancer cell line (Verma & Verma, 2022).

Antimicrobial and Antiprotozoal Activity

• Research by Mansour et al. (2020) on thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety shows significant antimicrobial and antiproliferative activities (Mansour et al., 2020).
• The study by Babu et al. (2013) on biologically active tetrahydrobenzothiophenes demonstrates their potential in antimicrobial applications (Babu et al., 2013).

Antioxidant and Anti-inflammatory Properties

• George et al. (2010) synthesized derivatives showing promising results in antioxidant activity, indicating potential application in combating oxidative stress (George et al., 2010).
• Abu‐Hashem et al. (2020) synthesized novel compounds from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities (Abu‐Hashem et al., 2020).

Diagnostic and Imaging Applications

• Wang et al. (2018) discuss the synthesis of a compound for potential use in PET imaging for neuroinflammation, demonstrating the application in diagnostic imaging (Wang et al., 2018).